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Compound of Interest

Compound Name: 3-Piperidin-1-ylaniline

Cat. No.: B1353414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Piperidin-1-yl)aniline is an aromatic amine containing a piperidine substituent. This structural

motif is of interest in medicinal chemistry and materials science due to the combined properties

of the aniline and piperidine rings. Aniline derivatives are foundational in the synthesis of a wide

array of pharmaceuticals and dyes, while the piperidine moiety can influence solubility, basicity,

and pharmacological activity. This document provides a technical overview of the known

physical properties of 3-(Piperidin-1-yl)aniline, alongside standardized experimental protocols

for the determination of key physical characteristics.

Core Physical Properties
The physical properties of 3-(Piperidin-1-yl)aniline are crucial for its handling, formulation, and

application in research and development. While extensive experimental data for this specific

compound is not widely published, the following table summarizes available information from

reliable sources.
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Property Value Source(s)

Molecular Formula C₁₁H₁₆N₂ [1][2]

Molecular Weight 176.26 g/mol [1][2]

Physical Form Liquid [2]

Purity 95% [2]

Monoisotopic Mass 176.131348519 Da [1]

XLogP3 (Predicted) 2.3 [1]

CAS Number 27969-75-1 [1]

Note: Boiling point, density, and specific solubility data for 3-(Piperidin-1-yl)aniline are not

readily available in the cited literature. The subsequent sections outline general experimental

protocols for determining these essential properties.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of key physical

properties of liquid amine compounds like 3-(Piperidin-1-yl)aniline.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample volumes, the micro-boiling point or Thiele

tube methods are appropriate.

Micro-Boiling Point Method:

Sample Preparation: A small volume (approximately 0.5 mL) of 3-(Piperidin-1-yl)aniline is

placed in a small test tube with a stirring bar.

Apparatus Setup: The test tube is placed in a heating block on a stirrer hotplate. A

thermometer is positioned with its bulb about 1 cm above the liquid's surface.
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Heating and Observation: The sample is heated gently. The boiling point is the stable

temperature at which the liquid is observed to be refluxing, with a visible ring of condensing

vapor on the walls of the test tube at the same level as the thermometer bulb.

Thiele Tube Method:

Sample Preparation: A small amount of the liquid is placed in a small glass vial, and an

inverted capillary tube is added.

Apparatus Setup: The vial is attached to a thermometer, which is then placed in a Thiele tube

containing heating oil. The sample should be near the middle of the oil.[3]

Heating and Observation: The arm of the Thiele tube is heated gently. A continuous stream

of bubbles will emerge from the capillary tube. The heat is then removed.

Boiling Point Reading: The boiling point is the temperature at which the liquid just begins to

enter the capillary tube as the apparatus cools.[3]

Determination of Density
The density of a liquid can be determined using a pycnometer or a vibrating tube densimeter.

Pycnometer Method:

Initial Measurement: The mass of a clean, dry pycnometer is accurately measured.

Sample Filling: The pycnometer is filled with 3-(Piperidin-1-yl)aniline, ensuring no air bubbles

are present.

Mass of Sample: The mass of the filled pycnometer is measured.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density (e.g., deionized water). The mass is again measured to determine the

volume of the pycnometer.

Calculation: The density of 3-(Piperidin-1-yl)aniline is calculated by dividing the mass of the

sample by the volume of the pycnometer.
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Vibrating Tube Densitometer:

Calibration: The instrument is calibrated using fluids of known density, such as dry air and

deionized water.

Sample Injection: A small sample of 3-(Piperidin-1-yl)aniline is injected into the oscillating U-

tube.

Measurement: The instrument measures the change in the oscillation frequency of the tube,

which is directly related to the density of the sample. This method is highly accurate and

requires a small sample volume.

Determination of Solubility
Solubility is typically determined qualitatively or quantitatively in various solvents.

Qualitative Solubility Test:

Sample and Solvent: A small, measured amount of 3-(Piperidin-1-yl)aniline (e.g., 10 mg or a

few drops) is placed in a test tube.[4]

Solvent Addition: A small volume of the chosen solvent (e.g., water, ethanol, acetone,

hexane) is added in portions (e.g., 0.25 mL at a time).[5]

Observation: The mixture is vigorously agitated after each addition. The compound is

considered soluble if a homogeneous solution forms. The pH of aqueous solutions should

also be tested.[4]

Quantitative Solubility Determination:

Saturated Solution Preparation: An excess amount of 3-(Piperidin-1-yl)aniline is added to a

known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period to

ensure equilibrium is reached and a saturated solution is formed.

Sample Analysis: A known volume of the supernatant (the clear liquid above any undissolved

solute) is carefully removed.
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Concentration Measurement: The concentration of 3-(Piperidin-1-yl)aniline in the supernatant

is determined using an appropriate analytical technique, such as UV-Vis spectroscopy, gas

chromatography (GC), or high-performance liquid chromatography (HPLC). The solubility is

then expressed in units such as g/L or mol/L.

Visualized Workflow
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a liquid organic compound like 3-(Piperidin-1-yl)aniline.
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Workflow for Physical Property Determination of 3-(Piperidin-1-yl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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